Cas no 76154-43-3 (6-Quinoxalinol,1,2,3,4-tetrahydro-1,4-dimethyl-)

6-Quinoxalinol,1,2,3,4-tetrahydro-1,4-dimethyl- structure
76154-43-3 structure
Product Name:6-Quinoxalinol,1,2,3,4-tetrahydro-1,4-dimethyl-
CAS No:76154-43-3
MF:C10H14N2O
MW:178.230962276459
CID:561037
PubChem ID:45099716
Update Time:2025-04-19

6-Quinoxalinol,1,2,3,4-tetrahydro-1,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 6-Quinoxalinol,1,2,3,4-tetrahydro-1,4-dimethyl-
    • 1,4-DIMETHYL-1,2,3,4-TETRAHYDROQUINOXALIN-6-OL
    • 1,4-dimethyl-2,3-dihydroquinoxalin-6-ol
    • 6-Quinoxalinol,1,2,3,4-tetrahydro-1,4-dimethyl-(9CI)
    • 6-Quinoxalinol,1,2,3,4-tetrahydro-1,4-dimethyl
    • 76154-43-3
    • DTXSID90668077
    • Inchi: 1S/C10H14N2O/c1-11-5-6-12(2)10-7-8(13)3-4-9(10)11/h3-4,7,13H,5-6H2,1-2H3
    • InChI Key: OWAYRUWWPXGQMH-UHFFFAOYSA-N
    • SMILES: OC1C=CC2=C(C=1)N(C)CCN2C

Computed Properties

  • Exact Mass: 178.11100
  • Monoisotopic Mass: 178.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 26.7Ų

Experimental Properties

  • PSA: 26.71000
  • LogP: 1.40820
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